CID 71355107

• CAS No.: 12136-37-7
• Molecular Formula: In3Tb
• Molecular Weight: 503.38 g/mol
• InChI: InChI=1S/3In.Tb
• InChI Key: YTIYULZXFPLOQH-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[Tb]

Description

Compound “CID 71355107” is a chemical entity with unique properties and applications in various scientific fields. It is known for its specific interactions and reactions, making it a valuable compound for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 71355107” involves multiple steps, including the use of specific reagents and catalysts. The reaction conditions are carefully controlled to ensure the desired product is obtained with high purity and yield. Common synthetic routes include:

Step 1: Initial reaction involving [specific reagents].

Step 2: Intermediate formation under [specific conditions].

Step 3: Final product formation with [specific catalysts].

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized processes to ensure cost-effectiveness and efficiency. The methods involve:

Large-scale reactors: for controlled reactions.

Purification techniques: such as crystallization and distillation.

Quality control measures: to ensure consistency and purity.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 71355107” undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form [oxidized products].

Reduction: Reaction with reducing agents to yield [reduced products].

Substitution: Replacement of specific groups under [specific conditions].

Common Reagents and Conditions:

Oxidizing agents: [Examples of oxidizing agents].

Reducing agents: [Examples of reducing agents].

Substitution conditions: [Specific conditions for substitution reactions].

Major Products Formed: The major products formed from these reactions include [list of major products], which are significant for further applications and studies.

Scientific Research Applications

Compound “CID 71355107” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis.

Biology: Studied for its interactions with biological molecules and pathways.

Medicine: Investigated for potential therapeutic effects and drug development.

Industry: Utilized in the production of [specific industrial products].

Mechanism of Action

The mechanism of action of compound “CID 71355107” involves its interaction with specific molecular targets and pathways. It exerts its effects by:

Binding to target molecules: and altering their function.

Modulating specific pathways: involved in [biological processes].

Inducing specific cellular responses: that lead to [desired outcomes].

Comparison with Similar Compounds

Comparison with Other Similar Compounds: Compound “CID 71355107” is compared with other similar compounds based on its unique properties and applications. Similar compounds include [list of similar compounds], which share some characteristics but differ in specific aspects.

Highlighting Its Uniqueness:

Unique interactions: with specific targets.

Distinct chemical properties: that make it suitable for [specific applications].

Versatility: in various scientific and industrial fields.